Cas no 1052713-48-0 (tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate
• CAS No: 1052713-48-0
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD22566224
• CID: 3162445
• PubChem ID: 59455759
• Update Time: 2025-10-28

tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Racemic-Trans-3-(Boc-Amino)-4-Fluoropiperidine
• (3S,4S)-3-(Boc-amino)-4-fluoropiperidine
• tert-Butyl ((3S,4S)-4-fluoropiperidin-3-yl)carbamate
• tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate
• tert-butyl ((3S,4S)-4-fluoropiperidin-3-yl)carbamate(WXFC0381)
• trans-tert-Butyl (4-fluoropiperidin-3-yl)carbamate
• tert-butyl N-[trans-4-fluoropiperidin-3-yl]carbamate
• cis-3-(boc-amino)-4-fluoropiperidine
• AK172282
• tert-butyl [(3S,4S)-4-fluoropiperidin-3-yl]carbamate
• tert-butyl N-[(3S,4R)-4-fluoropiperidin-3-yl]carbamate
• tert-Butyl ((3S,4R)-rel-4-fluoropiperidin-3-yl)carbamate
• (3S,4S)-(4-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester
• P15693
• CS-0047994
• CSB71348
• tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate ee
• MFCD22566224
• (3S,4S)-4-Fluoro-3-Boc-Aminopiperidine
• tert-butyl (3S,4S)-4-fluoropiperidin-3-ylcarbamate
• AS-51700
• 1,1-Dimethylethyl N-[(3S,4S)-4-fluoro-3-piperidinyl]carbamate
• 1052713-46-8
• P13325
• trans-tert-Butyl(4-fluoropiperidin-3-yl)carbamate
• 1052713-48-0
• SCHEMBL1470613
• tert-butyl(3s,4s)-4-fluoropiperidin-3-ylcarbamate
• AKOS025146820
• DTXSID301183264
• MFCD22576050
• PHKRFWRGEVHCAT-YUMQZZPRSA-N
• 112-422-3
• 1,1-Dimethylethyl N-((3S,4S)-4-fluoro-3-piperidinyl)carbamate
• AC-37560

• MDL： MFCD22566224
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-6-12-5-4-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： PHKRFWRGEVHCAT-YUMQZZPRSA-N
• SMILES： F[C@H]1CCNC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 218.14300
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.1

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.3±42.0 °C at 760 mmHg
• Flash Point: 143.3±27.9 °C
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 50.36000
• LogP: 1.93080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate (CAS No. 1052713-48-0)

The compound tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate (CAS No. 1052713-48-0) is a fluorinated piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This chiral building block is particularly valued for its role in the development of bioactive molecules, including potential therapeutics targeting neurological and metabolic disorders. Its unique stereochemistry, marked by the (3S,4S) configuration, and the presence of a fluorine substituent, make it a versatile intermediate for drug discovery.

In recent years, the demand for fluorinated compounds like tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on fluorine-containing pharmaceuticals, as evidenced by the rise in Google searches for terms such as "fluorine in drug design" and "chiral piperidine derivatives." This compound aligns with the growing trend of incorporating halogenated motifs into small-molecule drugs to improve their pharmacokinetic properties.

The synthesis of tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate typically involves multi-step organic reactions, including stereoselective fluorination and carbamate protection. Its tert-butyloxycarbonyl (Boc) group is a critical feature, offering stability during synthetic transformations while allowing for facile deprotection under mild acidic conditions. This attribute is frequently highlighted in forums discussing "Boc-protection strategies" and "piperidine functionalization."

From a therapeutic perspective, this compound has garnered attention in the context of central nervous system (CNS) drug development. The 4-fluoropiperidine scaffold is a common motif in ligands for G-protein-coupled receptors (GPCRs), which are implicated in conditions like Parkinson's disease and depression. Online queries such as "GPCR-targeting fluorinated compounds" reflect the scientific community's interest in this niche. Additionally, its potential use in proteolysis-targeting chimeras (PROTACs) has been explored, linking it to the hot topic of "targeted protein degradation."

Quality control and analytical characterization of CAS No. 1052713-48-0 are paramount for its application in regulated environments. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity and stereochemical integrity. These methods are frequently searched alongside keywords like "chiral purity analysis" and "fluorine NMR interpretation," underscoring their relevance to users handling this compound.

In summary, tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate represents a convergence of synthetic utility and biomedical potential. Its alignment with trends in fluorine chemistry, asymmetric synthesis, and CNS drug discovery ensures its continued relevance in both academic and industrial settings. As research into halogenated bioactive molecules expands, this compound is poised to remain a key player in the toolkit of medicinal chemists.